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Compound of Interest

Compound Name:
2-Hydroxy-5-

methoxybenzaldehyde

Cat. No.: B1199172 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety protocols, personal

protective equipment (PPE) recommendations, and disposal procedures for 2-Hydroxy-5-
methoxybenzaldehyde (CAS No. 672-13-9), also known as 5-Methoxysalicylaldehyde.

Hazard Summary and Personal Protective
Equipment
2-Hydroxy-5-methoxybenzaldehyde is classified as hazardous, causing skin and serious eye

irritation, and may cause respiratory irritation.[1][2] Adherence to strict safety protocols is

crucial to mitigate these risks.

Hazard Classification:

Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure);

Respiratory system
Category 3
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Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or OSHA's 29 CFR 1910.133.

[1][3] A face shield may be

required for splash hazards.[4]

To prevent eye contact which

can cause serious irritation.[1]

[3]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile) and

clothing to prevent skin

exposure.[1][3] A lab coat

should be worn.

To prevent skin irritation from

direct contact.[1][3]

Respiratory Protection

Use only in a well-ventilated

area or outdoors.[1][5] If

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator is necessary.[3]

To avoid inhalation of dust,

fumes, or vapors which may

cause respiratory tract

irritation.[1][3]

Operational and Handling Plan
A systematic approach to handling 2-Hydroxy-5-methoxybenzaldehyde is essential to ensure

laboratory safety.

Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated work area, such as a fume hood.[5]

Confirm that an eyewash station and safety shower are readily accessible.[1]

Assemble all necessary PPE and ensure it is in good condition.

Handling the Compound:
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Avoid contact with skin and eyes.[1]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1][5]

Storage:

Keep the container tightly closed.[1][3]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents and strong bases.[1][3]

Experimental Workflow Diagram:
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Caption: Workflow for the safe handling of 2-Hydroxy-5-methoxybenzaldehyde.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[1][3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1][3]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][3]

Ingestion: Clean mouth with water and get medical attention. Do NOT induce vomiting.[3]

Accidental Release Measures:

Use personal protective equipment.

Avoid dust formation.

Ensure adequate ventilation.

For small spills, absorb with inert material (e.g., dry sand or earth) and place in a chemical

waste container.[3]

Prevent the product from entering drains.[6]

Disposal Plan
Proper disposal of 2-Hydroxy-5-methoxybenzaldehyde and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:
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Chemical Waste: Dispose of the chemical and its container at an approved waste disposal

plant.[1] Do not mix with other waste.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste in accordance with applicable laws and good laboratory practices.[6]

Empty Containers: Handle uncleaned containers as you would the product itself.

Decontaminate empty containers before disposal.[7]

Consult with your institution's environmental health and safety department for specific local and

national regulations regarding chemical waste disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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